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Compound of Interest

Compound Name: 5-Methoxy-2-methylpyridine

CAS No.: 55270-47-8

Cat. No.: B1356525

Get Quote

5-Methoxy-2-methylpyridine is a substituted pyridine derivative utilized as a key intermediate

and building block in the synthesis of various pharmaceutical and agrochemical compounds.[1]

Its structural features make it a valuable component for researchers aiming to develop novel

therapeutic agents.[1] However, as with any reactive chemical intermediate, a thorough

understanding of its hazard profile and the implementation of rigorous safety protocols are

paramount to ensure the well-being of laboratory personnel and the integrity of research

outcomes. This guide provides a comprehensive overview of the safety and handling

precautions for 5-Methoxy-2-methylpyridine, grounded in established safety data and best

practices.

Section 1: Hazard Identification and Risk
Assessment
The foundational step in safe handling is a comprehensive understanding of the potential

hazards. 5-Methoxy-2-methylpyridine is classified under the Globally Harmonized System

(GHS) as an irritant.[2] The primary risks are associated with direct contact and inhalation.
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A proactive risk assessment is crucial before any experimental work begins. This involves

evaluating the specific quantities being used, the nature of the experimental procedures (e.g.,

heating, aerosolizing), and the existing engineering controls.
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Develop Emergency Plan
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Proceed with Experiment
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Decontaminate Work Area
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Caption: Risk assessment workflow for handling 5-Methoxy-2-methylpyridine.
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Table 1: GHS Classification and Hazard Summary

Hazard Class GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation.[2]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[2]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.[2]

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
The principle of the hierarchy of controls dictates that engineering controls are the first line of

defense, supplemented by appropriate PPE. The causality is clear: engineering controls

remove or minimize the hazard at its source, while PPE protects the individual from residual

risk.

Engineering Controls
Ventilation: All handling of 5-Methoxy-2-methylpyridine should be conducted in a well-

ventilated area. For procedures involving heating, potential aerosol generation, or the use of

quantities greater than a few grams, a certified chemical fume hood is mandatory.[3][4] This

is to control exposure to vapors which can cause respiratory irritation.[2]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[5][6] This ensures immediate decontamination in the

event of an accidental splash.

Personal Protective Equipment (PPE)
PPE selection must be based on a thorough risk assessment of the specific tasks being

performed.[7]

Table 2: Recommended Personal Protective Equipment
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Body Part Protection
Standard/Specificat
ion

Rationale

Eyes/Face

Safety glasses with

side shields or

chemical splash

goggles. A face shield

is recommended

when handling larger

quantities or when

there is a significant

splash risk.[5][8]

OSHA 29 CFR

1910.133 or EN166

Protects against

splashes that can

cause serious eye

irritation.[2][6]

Hands

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene).[7][9]

Prevents skin contact

which can cause

irritation.[2] Gloves

must be inspected

before use and

disposed of properly

after handling the

chemical.[10]

Body

Laboratory coat. For

larger scale

operations, a

chemical-resistant

apron or suit may be

necessary.[5][10]

Protects skin on the

arms and body from

accidental contact.

Respiratory Not typically required

if work is performed in

a fume hood. If

ventilation is

inadequate or if

aerosols are

generated, a NIOSH-

approved respirator

with an organic vapor

OSHA 29 CFR

1910.134 or EN 149

Prevents inhalation of

vapors that may

cause respiratory tract

irritation.[2][3]
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cartridge is necessary.

[5][6]

Section 3: Safe Handling, Storage, and Disposal
Protocols
Handling Protocol

Preparation: Before handling, ensure all engineering controls are functioning correctly and all

necessary PPE is donned.

Dispensing: Avoid generating mists or vapors.[11] Ground and bond containers when

transferring material to prevent static discharge.[4]

Hygiene: Do not eat, drink, or smoke in the laboratory.[3][4] Wash hands thoroughly with

soap and water after handling the compound, even if gloves were worn.[5][10]

Clothing: Remove any contaminated clothing immediately and launder it before reuse.[3][5]

Storage Protocol
Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.[4][6][12]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[13]

The storage area should be secured and accessible only to authorized personnel.[3][14]

Disposal Protocol
Dispose of waste material and empty containers in accordance with all applicable local,

state, and federal regulations.

Material should be disposed of via a licensed professional waste disposal service.[10] Do not

allow the chemical to enter drains or waterways.[9][14]

Section 4: Emergency Procedures
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In the event of an emergency, a swift and correct response is critical to minimizing harm.

First Aid Measures
The following protocols are for immediate response. In all cases of significant exposure, seek

prompt medical attention.

Inhalation: Immediately move the affected person to fresh air.[9] If breathing is difficult,

administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate

medical attention.[14]

Skin Contact: Immediately remove all contaminated clothing.[5][14] Flush the affected skin

with copious amounts of soap and water for at least 15 minutes.[5][9] Seek medical attention

if irritation develops or persists.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][9] Remove contact lenses if present and

easy to do.[3] Seek immediate medical attention from an ophthalmologist.[14]

Ingestion: Do NOT induce vomiting.[3][9] Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person.[9] Call a physician or Poison Control Center

immediately.[9]

Accidental Release Measures
Evacuate: Clear the area of all non-essential personnel and move upwind of the spill.[5]

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition.[5]

Containment & Cleanup:

Wear full PPE, including respiratory protection if necessary.

Absorb the spill with an inert, non-combustible material such as sand, vermiculite, or

diatomite.[3]
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Use non-sparking tools to collect the absorbed material into a suitable, labeled container

for disposal.[5]

Prevent the spill from entering drains or waterways.[5][14]

Decontaminate the spill area and all tools used.
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Spill Response Protocol
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Caption: Step-by-step workflow for responding to a chemical spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon

dioxide (CO2), or water spray.[3][5][8][9]

Specific Hazards: Combustion may produce hazardous gases, including carbon oxides and

nitrogen oxides.[5][10] Vapors may be heavier than air and could travel to an ignition source.

[5][14]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[3][8][9]

Section 5: Toxicological Profile
The toxicological properties of 5-Methoxy-2-methylpyridine have not been exhaustively

investigated.[10] However, based on its GHS classification and data from similar compounds,

the primary health effects are as follows:

Acute Effects: The compound is an irritant to the skin, eyes, and respiratory system.[2] Direct

contact can cause redness and inflammation. Inhalation can lead to coughing and irritation of

the nose and throat.

Carcinogenicity: This compound is not listed as a carcinogen by the National Toxicology

Program (NTP), the International Agency for Research on Cancer (IARC), or the

Occupational Safety and Health Administration (OSHA).[5][10]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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